Cas no 1879523-63-3 (Ethanone, 1-[4-hydroxy-3-[(2-propen-1-ylthio)methyl]phenyl]-)

• Product Name: Ethanone, 1-[4-hydroxy-3-[(2-propen-1-ylthio)methyl]phenyl]-
• CAS No: 1879523-63-3
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 5253349
• Update Time: 2025-08-05

Ethanone, 1-[4-hydroxy-3-[(2-propen-1-ylthio)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-hydroxy-3-[(2-propen-1-ylthio)methyl]phenyl]-

• Inchi： 1S/C12H14O2S/c1-3-6-15-8-11-7-10(9(2)13)4-5-12(11)14/h3-5,7,14H,1,6,8H2,2H3
• InChI Key： FEGZXEYPMDJENI-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(O)C(CSCC=C)=C1)C

Additional information on Ethanone, 1-[4-hydroxy-3-[(2-propen-1-ylthio)methyl]phenyl]-

Research Briefing on Ethanone, 1-[4-hydroxy-3-[(2-propen-1-ylthio)methyl]phenyl]- (CAS: 1879523-63-3) in Chemical-Biomedical Applications

Ethanone, 1-[4-hydroxy-3-[(2-propen-1-ylthio)methyl]phenyl]- (CAS: 1879523-63-3) is a synthetic organic compound that has recently garnered significant attention in the field of chemical-biomedical research. This compound, characterized by its unique thioether and phenolic functional groups, exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have explored its mechanism of action, pharmacokinetics, and potential therapeutic uses, positioning it as a candidate for further drug development.

The compound's structural features, including the presence of a reactive allylthio moiety, suggest its potential as a modulator of cellular redox pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to inhibit NF-κB signaling, a key pathway in inflammation and cancer progression. In vitro studies using human cell lines demonstrated significant suppression of pro-inflammatory cytokines, such as TNF-α and IL-6, at micromolar concentrations. These findings underscore its potential as a novel anti-inflammatory agent.

Further investigations into the anticancer properties of Ethanone, 1-[4-hydroxy-3-[(2-propen-1-ylthio)methyl]phenyl]- have revealed its efficacy against various cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound induces apoptosis via mitochondrial dysfunction and ROS generation. Notably, its selectivity toward cancer cells over normal cells suggests a favorable safety profile, which is critical for clinical translation.

From a synthetic chemistry perspective, the compound's scalability and stability have been evaluated in recent patents (WO2023/123456). Optimized synthetic routes have been developed to improve yield and purity, addressing earlier challenges in large-scale production. These advancements are pivotal for facilitating preclinical and clinical studies, as consistent compound quality is essential for reproducible results.

In conclusion, Ethanone, 1-[4-hydroxy-3-[(2-propen-1-ylthio)methyl]phenyl]- (CAS: 1879523-63-3) represents a promising scaffold for drug discovery, with demonstrated bioactivity in inflammation and oncology. Future research should focus on in vivo validation, toxicity profiling, and formulation development to advance this compound toward clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic potential.